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Compound Focus: N-Acetyltyramine

CAS No.: 1202-66-0

Cat. No.: S589391

Get Quote

Chemical Properties & Safety Data

The table below summarizes the available technical and safety information for N-Acetyltyramine (CAS

#1202-66-0) [1] [2].

Property Details

CAS Number 1202-66-0

Molecular
Formula

C10H13NO2

Molecular
Weight

179.22 g/mol

Melting Point 169 °C

Boiling Point 424.1 ± 28.0 °C (Predicted)

Density 1.122 ± 0.06 g/cm³ (Predicted)

pKa 10.01 ± 0.15 (Predicted)

Form Light brown to brown solid
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Property Details

Storage Sealed in dry, freezer (under -20°C)

Solubility Soluble in DMSO

Hazard Codes Xi (Irritant)

Risk Statements R41: Risk of serious damage to eyes.

Safety
Statements

S26-S39: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice. Wear suitable eye/face protection.

Acute Toxicity
(LD50)

Mouse, intravenous: > 500 mg/kg [1] [2]

Experimental Protocol for Safety Evaluation

While the search results do not contain specific experimental protocols for N-Acetyltyramine itself, the

methodology from a safety evaluation study on a botanical extract (Trachelospermi Caulis et Folium) can

serve as a reference for how such preclinical safety assessments are typically conducted [3].

The following diagram outlines the general workflow of an acute toxicity study as described in this research:
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Study Start

Random Group Assignment
(Normal control vs. Treatment group)

Single Maximum Dose Administration
(Oral gavage, 0.4 mL/10 g body weight)

14-Day Observation Period

Body Weight Measurement
(Days 1, 7, 14)

Biological Sample Collection
(Blood, Major Organs)

Analysis of Serum and Organs

Study End & Data Evaluation

Click to download full resolution via product page

Workflow for an in vivo acute toxicity study [3].

Animals and Grouping: The study uses SPF-grade Kunming mice, randomly divided into a normal

control group and a treatment group (e.g., 10 males and 10 females per group). Animals are
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acclimatized for one week before the experiment [3].

Dosing and Administration: The test substance (e.g., TCEF extract) is administered via oral gavage
at the maximum feasible dose concentration. The control group receives an equivalent volume of

vehicle (e.g., distilled water) [3].
Observation and Data Collection: Following dosing, animals are closely observed for 14 days. Key

parameters monitored include [3]:
Clinical Observations: General behavior, signs of toxicity, and mortality.

Body Weight: Measured at regular intervals (e.g., days 1, 7, and 14).
Post-Mortem Analysis: After the observation period, animals are euthanized humanely. Blood

is collected for serum biochemical analysis (e.g., liver function markers like ALT, AST; kidney
function markers like CRE, BUN). Major organs (heart, liver, spleen, lungs, kidneys) are

collected and weighed to calculate the visceral index [3].
Data Analysis: Statistical analysis (e.g., t-tests) is performed to compare the treatment group with the

control group. A lack of significant difference in body weight, visceral indices, and biochemical
parameters suggests the substance is relatively safe at the tested dose [3].

Critical Information for Researchers

Data Gaps: The information provided is not a substitute for a formal MSDS. Critical data points for
risk assessment, such as full toxicological profile (repeated dose toxicity, carcinogenicity,
mutagenicity), environmental hazards, specific first-aid measures, and personal protective
equipment (PPE) recommendations, are missing.

Regulatory Status: The compound is listed as "for industrial application or scientific research, and
cannot be used for clinical diagnosis or treatment of humans or animals" [2]. It is not a drug or for

edible use.
Handling Precautions: Given the R41 risk statement ("Risk of serious damage to eyes"), handling

should occur in a fume hood or with appropriate engineering controls. Suitable eye and face
protection (safety goggles) must be worn to prevent contact [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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